Cas no 19869-78-4 (1-bromo-2-fluoro-2-methyl-propane)

• Product name: 1-bromo-2-fluoro-2-methyl-propane
• CAS No: 19869-78-4
• MF: C₄H₈BrF
• Molecular Weight: 155.0087
• MDL: MFCD04972692
• CID: 194780
• PubChem ID: 140621

1-bromo-2-fluoro-2-methyl-propane Properties

Names and Identifiers

• Propane,1-bromo-2-fluoro-2-methyl-
• 1-BROMO-2-FLUORO-2-METHYLPROPANE
• 1-Bromo-2-Fluoro-2-Methyl-Propane
• Propane, 1-bromo-2-fluoro-2-methyl-
• 1-Bromo-2-fluoro-2-methylpropane98%
• 1-Bromo-2-fluoro-2-methylpropane 98%
• STL557625
• 5101AJ
• BBL103815
• TRA0001982
• BC214287
• SY027377
• AB0071817
• FT-0663744
• AKOS006294433
• MFCD04972692
• C4H8BrF
• EN300-1896293
• CS-0154615
• 19869-78-4
• SCHEMBL3915773
• DTXSID20173624
• AS-62078
• DA-29680
• 1-bromo-2-fluoro-2-methyl-propane

• MDL： MFCD04972692
• Inchi： 1S/C4H8BrF/c1-4(2,6)3-5/h3H2,1-2H3
• InChIKey： LJNXHUCQQXLSHS-UHFFFAOYSA-N
• SMILES： BrC([H])([H])C(C([H])([H])[H])(C([H])([H])[H])F

Computed Properties

• 精确分子量: 153.97900
• 同位素质量: 153.97934g/mol
• Isotope Atom Count: 0
• 氢键供体数量: 0
• 氢键受体数量: 1
• 重原子数量: 6
• 可旋转化学键数量: 1
• 复杂度: 42.8
• 共价键单元数量: 1
• 确定原子立构中心数量: 0
• 不确定原子立构中心数量: 0
• 确定化学键立构中心数量: 0
• 不确定化学键立构中心数量: 0
• 互变异构体数量: nothing
• Surface Charge: 0
• XLogP3: 1.9
• 拓扑分子极性表面积: 0

Experimental Properties

• Density: 1.368±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 95-96 ºC (760 Torr)
• 闪点: 15.9±13.3 ºC,
• Solubility: Very slightly soluble (0.73 g/l) (25 º C),
• PSA: 0.00000
• LogP: 2.12940

1-bromo-2-fluoro-2-methyl-propane Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Dangerous Mark：
• Risk Phrases：R36/37/38

1-bromo-2-fluoro-2-methyl-propane Customs Data

• HS CODE：2903799090
• Customs Data：

  China Customs Code:

  2903799090

  Overview:

  2903799090 Other acyclic hydrocarbon halogenated derivatives(Containing two or more different halogens).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Summary:

  2903799090 halogenated derivatives of acyclic hydrocarbons containing two or more different halogens.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1-bromo-2-fluoro-2-methyl-propane

Recent Advances in the Application of 1-Bromo-2-fluoro-2-methyl-propane (CAS: 19869-78-4) in Chemical Biology and Pharmaceutical Research

The compound 1-bromo-2-fluoro-2-methyl-propane (CAS: 19869-78-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This halogenated alkane serves as a critical building block in the synthesis of various bioactive molecules, including fluorinated pharmaceuticals and agrochemicals. Recent studies have highlighted its role in facilitating carbon-fluorine bond formation, a key step in the development of compounds with enhanced metabolic stability and bioavailability.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-bromo-2-fluoro-2-methyl-propane as a precursor in the synthesis of novel fluorinated kinase inhibitors. The researchers employed a palladium-catalyzed cross-coupling reaction to incorporate the fluorinated moiety into a lead compound, resulting in a 40% improvement in target binding affinity compared to non-fluorinated analogs. This work underscores the growing importance of strategic fluorine incorporation in drug design and the pivotal role of compounds like 1-bromo-2-fluoro-2-methyl-propane in enabling such modifications.

In the realm of chemical biology, 1-bromo-2-fluoro-2-methyl-propane has been utilized as a versatile alkylating agent for protein modification. A recent Nature Chemical Biology publication (2024) described its application in the selective labeling of cysteine residues in therapeutic antibodies. The bromo-fluoro moiety demonstrated superior reactivity compared to traditional alkylating agents while maintaining excellent selectivity, enabling the development of more stable antibody-drug conjugates with improved pharmacokinetic profiles.

The compound's potential in agrochemical development has also been explored. Research from the American Chemical Society's Agricultural and Food Chemistry division (2023) reported the synthesis of novel fluorinated herbicides using 1-bromo-2-fluoro-2-methyl-propane as a key intermediate. The resulting compounds showed enhanced soil persistence and reduced mammalian toxicity compared to current commercial products, suggesting promising applications in sustainable agriculture.

From a synthetic chemistry perspective, recent advances in the production of 1-bromo-2-fluoro-2-methyl-propane have focused on improving yield and purity while reducing environmental impact. A 2024 Green Chemistry publication detailed a novel continuous-flow synthesis method that achieved 92% yield with significantly reduced waste generation compared to traditional batch processes. This development addresses growing concerns about the environmental footprint of halogenated compound production while meeting the increasing demand for high-purity fluorinated building blocks.

Looking forward, the unique properties of 1-bromo-2-fluoro-2-methyl-propane position it as a valuable tool in emerging areas such as PET radiopharmaceutical development and targeted protein degradation. Several pharmaceutical companies have included derivatives of this compound in their preclinical pipelines, particularly for oncology and CNS applications. As research continues to uncover new applications for this versatile building block, its importance in chemical biology and pharmaceutical research is expected to grow significantly in the coming years.